Cas no 168837-18-1 (6-Chloro-2-phenylimidazo[1,2-a]pyridine)

• Product Name: 6-Chloro-2-phenylimidazo[1,2-a]pyridine
• CAS No: 168837-18-1
• MF: C₁₃H₉ClN₂
• MW: 228.676961660385
• MDL: MFCD00269393
• CID: 222630
• PubChem ID: 696181
• Update Time: 2025-10-10

6-Chloro-2-phenylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-phenylimidazo[1,2-a]pyridine
• 6-CHLORO-2-PHENYL-IMIDAZO[1,2-A]PYRIDINE
• Imidazo[1,2-a]pyridine,6-chloro-2-phenyl-
• 2-phenyl-6-chloroimidazo[1,2-a]pyridine
• 6-chloro-2-phenyl-4-hydroimidazo[1,2-a]pyridine
• BUTTPARK 11\05-11
• MLS001166252
• HMS2851K07
• HMS1613O03
• STK809918
• SBB097356
• VP14846
• ZB002599
• SMR000549983
• BAS 00012765
• DB
• SR-01000487590
• CHEMBL1498292
• SR-01000487590-1
• A882146
• F0919-1752
• SCHEMBL2404662
• 168837-18-1
• 1P-091
• AKOS000416522
• VU0417689-3
• CCG-19985
• D70147
• FT-0743608
• CS-0126888
• SY317456
• MFCD00269393
• DTXSID70351293
• IMidazo[1,2-a]pyridine, 6-chloro-2-phenyl-
• DB-064707

• MDL： MFCD00269393
• Inchi： 1S/C13H9ClN2/c14-11-6-7-13-15-12(9-16(13)8-11)10-4-2-1-3-5-10/h1-9H
• InChI Key： ROYBUECMVNTZLP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C3C=CC=CC=3)=CN2C=1

Computed Properties

• Exact Mass: 228.04500
• Monoisotopic Mass: 228.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3
• XLogP3: 4.1

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 205-207 ºC
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 17.30000
• LogP: 3.65470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 6-Chloro-2-phenylimidazo[1,2-a]pyridine

Introduction to 6-Chloro-2-phenylimidazo[1,2-a]pyridine (CAS No. 168837-18-1) and Its Applications in Modern Chemical Biology

6-Chloro-2-phenylimidazo[1,2-a]pyridine, identified by the chemical abstracts service number 168837-18-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential pharmacological applications. This compound belongs to the imidazopyridine class, a scaffold that has been extensively studied for its role in drug discovery and development. The presence of both chloro and phenyl substituents in its molecular structure enhances its reactivity, making it a valuable intermediate in synthesizing more complex molecules.

The imidazo[1,2-a]pyridine core is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. The 6-chloro substitution at the 6-position introduces electrophilic properties, facilitating nucleophilic aromatic substitution reactions, which are pivotal in constructing biologically active compounds. Additionally, the 2-phenyl group contributes to the molecule's lipophilicity and binding affinity, making it an attractive candidate for further derivatization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from imidazopyridine scaffolds. One of the most compelling areas of investigation has been their potential as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Studies have demonstrated that 6-chloro-2-phenylimidazo[1,2-a]pyridine can serve as a precursor for designing kinase inhibitors by serving as a core structure that can be modified to target specific enzymatic activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 6-chloro-2-phenylimidazo[1,2-a]pyridine with high precision. These computational models have been instrumental in guiding the design of derivatives with improved potency and selectivity. For instance, virtual screening techniques have identified several analogs of this compound that exhibit enhanced binding affinity to certain kinases while minimizing off-target effects. This approach has not only accelerated the drug discovery process but also reduced the reliance on traditional high-throughput screening methods.

The pharmaceutical industry has also shown interest in 6-chloro-2-phenylimidazo[1,2-a]pyridine due to its potential as an intermediate in synthesizing antiviral and anti-inflammatory agents. The structural features of this compound allow it to interact with viral proteases and inflammatory cytokines, making it a promising candidate for developing treatments against infectious diseases and chronic inflammatory conditions. Moreover, its ability to cross the blood-brain barrier suggests that it could be useful in treating neurological disorders.

From a synthetic chemistry perspective, 6-chloro-2-phenylimidazo[1,2-a]pyridine is a versatile building block that can be functionalized at multiple positions. The chloro group at the 6-position can be replaced with various nucleophiles through palladium-catalyzed cross-coupling reactions, while the phenyl ring can undergo electrophilic aromatic substitution or be modified through directed ortho-metalation strategies. These synthetic possibilities have opened up new avenues for creating structurally diverse libraries of compounds for drug discovery.

The development of novel synthetic methodologies has further enhanced the accessibility of 6-chloro-2-phenylimidazo[1,2-a]pyridine derivatives. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing complex heterocycles efficiently. For example, copper-catalyzed intramolecular cyclization reactions have been employed to synthesize imidazopyridines from readily available precursors. These advances have not only improved yield but also allowed for the rapid exploration of novel molecular architectures.

In conclusion, 6-chloro-2-phenylimidazo[1,2-a]pyridine (CAS No. 168837-18-1) represents a significant compound in modern chemical biology with diverse applications ranging from kinase inhibition to antiviral and anti-inflammatory drug development. Its unique structural features and reactivity make it an invaluable intermediate for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, the potential of this compound is expected to expand even further.